3-[2-(4,5-dibromofuran-2-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C16H13Br2NO4
• Molecular Weight: 443.09 g/mol
• IUPAC Name: 3-[2-(4,5-dibromofuran-2-yl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C16H13Br2NO4/c1-2-19-11-6-4-3-5-9(11)16(22,15(19)21)8-12(20)13-7-10(17)14(18)23-13/h3-7,22H,2,8H2,1H3
• InChI Key: FLZCQFRDCUJWDJ-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC(=C(O3)Br)Br)O

Description

3-[2-(4,5-dibromofuran-2-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound with potential applications in scientific research. This compound is also known as DBED and has been synthesized through various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of DBED involves the inhibition of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is a key regulator of various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by DBED leads to the activation of the mitochondrial pathway of apoptosis, resulting in the death of cancer cells.
Biochemical and Physiological Effects:
DBED has been shown to have various biochemical and physiological effects. Studies have shown that DBED inhibits the activity of GSK-3β, leading to the activation of the mitochondrial pathway of apoptosis. DBED has also been shown to induce the expression of pro-apoptotic proteins and inhibit the expression of anti-apoptotic proteins. In addition, DBED has been shown to inhibit the activity of the enzyme matrix metalloproteinase-2 (MMP-2), which is involved in cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

DBED has various advantages and limitations for lab experiments. One advantage of DBED is its potential use in cancer research and photodynamic therapy. DBED has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. Another advantage of DBED is its specificity for GSK-3β, which makes it a useful tool for studying the role of GSK-3β in various cellular processes. However, one limitation of DBED is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

For the study of DBED include the development of new synthesis methods, the study of its pharmacokinetics and pharmacodynamics in vivo, and the exploration of its use in combination with other cancer drugs.

Synthesis Methods

DBED has been synthesized through various methods. One such method involves the reaction of 4,5-dibromofuran-2-carbaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with 2-nitrobenzaldehyde in the presence of sodium ethoxide to yield DBED. Another method involves the reaction of 2-(4,5-dibromofuran-2-yl)acetic acid with ethyl cyanoacetate in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride and N,N-dimethylaminopyridine to yield DBED.

Scientific Research Applications

DBED has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that DBED inhibits the growth of cancer cells in vitro and in vivo. DBED has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. DBED has also been studied for its potential use in photodynamic therapy, a cancer treatment that involves the use of light to activate a photosensitizer to produce reactive oxygen species that can kill cancer cells.